Cas no 80875-27-0 (3-amino-2,4-dimethylpentan-2-ol)

3-amino-2,4-dimethylpentan-2-ol structure
80875-27-0 structure
Product Name:3-amino-2,4-dimethylpentan-2-ol
CAS No:80875-27-0
MF:C7H17NO
MW:131.215982198715
MDL:MFCD19207709
CID:1802688
PubChem ID:13247948
Update Time:2025-04-21

3-amino-2,4-dimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 3-amino-2,4-dimethyl-
    • 3-amino-2,4-dimethylpentan-2-ol
    • DB-183205
    • 3-Amino-2,4-dimethyl-2-pentanol
    • AKOS006365144
    • HPSNEEWVFSIINY-UHFFFAOYSA-N
    • SCHEMBL1152595
    • EN300-296309
    • 80875-27-0
    • 3-amino-2-hydroxy-2,4-dimethylpentane
    • MDL: MFCD19207709
    • Inchi: 1S/C7H17NO/c1-5(2)6(8)7(3,4)9/h5-6,9H,8H2,1-4H3
    • InChI Key: HPSNEEWVFSIINY-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C(C(C)C)N

Computed Properties

  • Exact Mass: 131.131014166g/mol
  • Monoisotopic Mass: 131.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

3-amino-2,4-dimethylpentan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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